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Compound of Interest

Compound Name: 2,3-Butanediol

Cat. No.: B7800968 Get Quote

Essential Safety and Handling Guide for 2,3-
Butanediol
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,3-Butanediol, tailored for researchers, scientists, and drug

development professionals. Following these procedural guidelines is critical for ensuring

laboratory safety.

Physicochemical and Hazard Data
2,3-Butanediol is a combustible liquid that can cause serious eye irritation, as well as skin and

respiratory irritation.[1][2][3] Understanding its properties is the first step toward safe handling.
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Property Value

CAS Number 513-85-9

Molecular Formula C₄H₁₀O₂

Molecular Weight 90.12 g/mol

Appearance Liquid

Boiling Point 183-184 °C

Melting Point 25 °C

Flash Point 85 °C (185 °F) - closed cup

Density 1.002 g/mL at 20 °C

Storage Class Code 10 - Combustible liquids

(Source:[4][5])

Personal Protective Equipment (PPE)
When handling 2,3-Butanediol, a comprehensive PPE strategy is mandatory to prevent

exposure.

Eye and Face Protection: Always wear tightly fitting safety goggles that conform to EN166

(EU) or NIOSH (US) standards.[1][6] A face shield should be used if there is a splash hazard.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[1][7]

Lab Coat/Clothing: A flame-resistant lab coat or impervious clothing is required to protect

the skin.[6][7] Ensure all skin is covered.

Respiratory Protection:

Under normal conditions with adequate ventilation, respiratory protection may not be

necessary.[1]
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If exposure limits are exceeded, or if you experience irritation, a full-face respirator with an

appropriate cartridge is necessary.[6] For nuisance levels of dust (if handling a solid form),

a type N95 (US) or type P1 (EN 143) dust mask can be used.[5][8]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is crucial for minimizing risks.

Handling Protocol
Ventilation: Always handle 2,3-Butanediol in a well-ventilated area, such as a chemical fume

hood.[2][3]

Ignition Sources: As a combustible liquid, keep it away from heat, sparks, open flames, and

hot surfaces.[1][9] Use only non-sparking tools and explosion-proof electrical equipment.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not

eat, drink, or smoke in the work area.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with the substance,

including inhalation of vapors or mists.[3][4][7]

Storage Protocol
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4][8]

Conditions: Store in a cool, shaded area, protected from moisture.[9] 2,3-Butanediol is
hygroscopic and may require storage under an inert gas like nitrogen or argon.[3][7][8]

Incompatibilities: Store away from incompatible materials such as acid anhydrides, acid

chlorides, chloroformates, and reducing agents.[1][7]

Emergency and First Aid Plan
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[1][6] Remove contact lenses if present and easy to do so.[2] If eye

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.sigmaaldrich.com/US/en/product/aldrich/b84904
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.benchchem.com/product/b7800968?utm_src=pdf-body
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B1161_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2104-1-07.pdf
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2104-1-07.pdf
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.tcichemicals.com/BE/en/sds/B1161_EU_6N.pdf
https://www.benchchem.com/product/b7800968?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


irritation persists, seek medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[1][6][8] Remove all contaminated clothing.[2] If skin irritation occurs, get medical

help.[2]

Inhalation: Move the person to fresh air immediately.[1][4] If breathing is difficult, trained

personnel should administer oxygen.[6][7] If the person has stopped breathing, perform

artificial respiration.[6][10] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth thoroughly with water.[6][8] Never

give anything by mouth to an unconscious person.[6][8] Call a doctor or Poison Control

Center immediately.[6]

Spill Management and Disposal Plan
A clear, actionable plan for spills and waste disposal is essential for laboratory and

environmental safety.

Spill Response Protocol
Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[6]

Remove all sources of ignition.[1][2]

Contain Spill: Wear full PPE. Contain the spill using inert absorbent materials like sand,

earth, or vermiculite.[1][3][7]

Collect and Clean: Carefully collect the absorbed material into a suitable, closed, and labeled

container for disposal.[3][8]

Decontaminate: Wash the spill area thoroughly. Launder all contaminated clothing before

reuse.[3]

Chemical Spill Response Workflow
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Caption: Workflow for managing a 2,3-Butanediol spill.
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Disposal Protocol
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.

Labeling: Ensure waste containers are clearly and accurately labeled.

Segregation: Do not mix 2,3-Butanediol waste with other chemical waste streams unless

permitted by your institution's guidelines.

Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[8][9] Dispose of the container and unused contents in the same manner as the

product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7800968#personal-protective-equipment-for-
handling-2-3-butanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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